Cas no 822-82-2 (1,2-thiazole-4-carboxylic acid)

1,2-thiazole-4-carboxylic acid structure
822-82-2 structure
Product Name:1,2-thiazole-4-carboxylic acid
CAS No:822-82-2
MF:C4H3NO2S
MW:129.137119531631
MDL:MFCD08704791
CID:707086
PubChem ID:12430656
Update Time:2024-10-27

1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Isothiazole-4-carboxylic acid
    • 1,2-thiazole-4-carboxylic acid
    • 4-Carboxyisothiazole
    • 4-Isothiazolecarboxylicacid
    • CS-D0308
    • Z1198181914
    • EN300-92035
    • 822-82-2
    • SY022883
    • CHEMBL393226
    • BDBM50216532
    • AKOS000649563
    • DS-17448
    • DTXSID00497956
    • isothiazole-4-carboxylicacid
    • AB48586
    • MFCD08704791
    • SCHEMBL199638
    • 4-isothiazolecarboxylic acid
    • 4-isothiazolecarboxylic
    • PCXTYKGTWQCNJI-UHFFFAOYSA-N
    • MDL： MFCD08704791
    • Inchi： 1S/C4H3NO2S/c6-4(7)3-1-5-8-2-3/h1-2H,(H,6,7)
    • InChI Key： PCXTYKGTWQCNJI-UHFFFAOYSA-N
    • SMILES： O=C(C1=CSN=C1)O

Computed Properties

  • Exact Mass: 128.98800
  • Monoisotopic Mass: 128.98844951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.525
  • Boiling Point: 175.8°C at 760 mmHg
  • Flash Point: 60.134 °C
  • PSA: 78.43000
  • LogP: 0.84130
  • Vapor Pressure: 0.7±0.4 mmHg at 25°C

1,2-thiazole-4-carboxylic acid Security Information

1,2-thiazole-4-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-thiazole-4-carboxylic acid Pricemore >>

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1,2-thiazole-4-carboxylic acid Production Method

Production Method 1

66882-70-0 66882-70-0
822-82-2 822-82-2
Reaction Conditions
1.1 Solvents: Mesitylene ;  2 h, reflux
Reference
Isothiazole: A new mononuclear heterocyclic system
Adams, Arthur; et al, Journal of the Chemical Society, 1959, 3061, 3061-72

Production Method 2

98555-48-7 98555-48-7
822-82-2 822-82-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Benzene ;  reflux
1.2 Reagents: Ammonium hydroxide ,  3-Methyl-5-isothiazolecarboxylic acid hydrazide Solvents: Ethanol
2.1 Reagents: Potassium carbonate ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  2 h, reflux
2.2 Reagents: Sodium hydroxide
2.3 Reagents: Sulfuric acid
3.1 Solvents: Mesitylene ;  2 h, reflux
Reference
Isothiazole: A new mononuclear heterocyclic system
Adams, Arthur; et al, Journal of the Chemical Society, 1959, 3061, 3061-72

Production Method 3

53473-85-1 53473-85-1
822-82-2 822-82-2
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  2 h, reflux
1.2 Reagents: Sodium hydroxide
1.3 Reagents: Sulfuric acid
2.1 Solvents: Mesitylene ;  2 h, reflux
Reference
Isothiazole: A new mononuclear heterocyclic system
Adams, Arthur; et al, Journal of the Chemical Society, 1959, 3061, 3061-72

Production Method 4

23081-03-0 23081-03-0
822-82-2 822-82-2
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride
2.1 Reagents: Ammonia Solvents: Benzene ;  reflux
2.2 Reagents: Ammonium hydroxide ,  3-Methyl-5-isothiazolecarboxylic acid hydrazide Solvents: Ethanol
3.1 Reagents: Potassium carbonate ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  2 h, reflux
4.1 Solvents: Mesitylene ;  2 h, reflux
Reference
Isothiazole: A new mononuclear heterocyclic system
Adams, Arthur; et al, Journal of the Chemical Society, 1959, 3061, 3061-72

1,2-thiazole-4-carboxylic acid Raw materials

1,2-thiazole-4-carboxylic acid Preparation Products

1,2-thiazole-4-carboxylic acid Related Literature

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